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Compound of Interest

Compound Name: Isoscutellarein

Cat. No.: B191613 Get Quote

FOR RESEARCH USE ONLY. NOT FOR HUMAN OR VETERINARY USE.

Isoscutellarein, a flavone of significant interest in the scientific community, presents a

promising scaffold for drug discovery and development. This technical guide provides an in-

depth overview of its core chemical properties, relevant biological pathways, and established

experimental protocols for its study.

Core Chemical and Physical Properties
Isoscutellarein, systematically named 5,7,8-Trihydroxy-2-(4-hydroxyphenyl)-4H-1-

benzopyran-4-one, is a tetrahydroxyflavone.[1][2] It is structurally related to apigenin, with the

addition of a hydroxyl group at the 8-position.[1][2] This structural feature is key to its distinct

chemical properties and biological activities.[3] Isoscutellarein is found in various plant

species, including Theobroma grandiflorum (Cupuaçu) and the liverwort Marchantia

berteroana.[2]
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Property Data Reference

CAS Number 41440-05-5 [1][2][3][4][5]

Molecular Formula C₁₅H₁₀O₆ [1][4][5]

Molecular Weight 286.24 g/mol [1][3][4][5]

Appearance Solid, Light yellow to yellow [5]

Synonyms
8-Hydroxyapigenin, 4',5,7,8-

Tetrahydroxyflavone
[1][2]

Biological Activity and Signaling Pathways
Isoscutellarein exhibits notable antioxidant and anti-inflammatory properties. Its biological

effects are attributed to its ability to interact with various cellular components and signaling

pathways.[3] Of particular importance is its role in modulating inflammatory responses through

the Nuclear Factor-kappa B (NF-κB) and Mitogen-Activated Protein Kinase (MAPK) signaling

cascades.

Inflammatory stimuli typically activate the IκB kinase (IKK) complex, which then phosphorylates

the inhibitory protein IκBα. This leads to the degradation of IκBα and the subsequent release of

the NF-κB dimer (p50/p65). The active NF-κB dimer then translocates to the nucleus to induce

the transcription of pro-inflammatory genes. Isoscutellarein is understood to interfere with this

cascade, thereby reducing the inflammatory response.

The MAPK pathway, another critical regulator of inflammation, involves a cascade of protein

kinases that transduce extracellular signals to a cellular response. Isoscutellarein has been

shown to suppress the phosphorylation of key MAPK proteins, further contributing to its anti-

inflammatory effects.

Below is a diagram illustrating the inhibitory effect of Isoscutellarein on the NF-κB signaling

pathway.

Need Custom Synthesis?
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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